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Compound of Interest

Compound Name: Adenosine-2-carboxamide

Cat. No.: B12103550 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Adenosine-2-carboxamide is not readily

available in public databases. The following guidance is based on safety protocols for the

closely related parent compound, Adenosine, and general best practices for handling novel or

uncharacterized nucleoside analogs. All procedures must be conducted with the assumption

that the compound is hazardous. Always consult with your institution's Environmental Health

and Safety (EHS) office before commencing work.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Adenosine-2-carboxamide.

Immediate Safety and First Aid
Given the uncharacterized nature of this specific compound, it must be treated as potentially

harmful upon inhalation, ingestion, or skin contact. The primary hazards are likely related to its

dust form and potential biological activity.

First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek immediate medical attention.[1][2]

Skin Contact: Remove all contaminated clothing. Wash skin immediately with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation develops or

persists.[1][2]
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Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1][2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling this compound. The

precautionary principle dictates that protection should be based on the potential for high

toxicity.

PPE Category Specification Rationale

Eye & Face
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne powder.

Hand Protection
Double-gloving with chemical-

resistant nitrile gloves.

Provides a robust barrier

against skin absorption.

Change gloves immediately if

contaminated.

Body Protection

A flame-resistant laboratory

coat, supplemented with a

chemical-resistant apron.

Protects skin and personal

clothing from contamination.

Respiratory

A NIOSH-approved N95 (or

higher) respirator is required

when handling the solid

powder outside of a fume

hood.

Prevents inhalation of fine

particles. Work should ideally

be conducted within a certified

fume hood.

Foot Protection
Closed-toe, chemical-resistant

shoes.

Protects feet from spills and

dropped objects.

Operational and Handling Plan
Engineering Controls:
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All weighing and solution preparation activities involving the solid form of Adenosine-2-
carboxamide must be conducted within a certified chemical fume hood to minimize

inhalation exposure.[3]

A safety shower and eyewash station must be readily accessible in the immediate work area.

[1]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly donned. Designate a

specific area within the fume hood for the handling of the compound.

Weighing: Use a dedicated, clean spatula and weigh boat. Handle the powder gently to avoid

generating dust.

Solution Preparation: Add solvent to the solid slowly to avoid splashing. Ensure the container

is appropriately sealed after preparation.

Post-Handling: After handling, wipe down the designated area in the fume hood with an

appropriate decontaminating solution.

Doffing PPE: Remove PPE in the correct order (gloves first, followed by apron, face shield,

goggles, and lab coat) to prevent cross-contamination.

Hygiene: Wash hands thoroughly with soap and water after removing PPE.[1]

Disposal Plan
Treat all waste contaminated with Adenosine-2-carboxamide as hazardous chemical waste.

Do not dispose of it in regular trash or down the sanitary sewer.

Step-by-Step Disposal Procedure:

Segregation: Do not mix Adenosine-2-carboxamide waste with other waste streams.[3]

Solid Waste: Collect all contaminated solid waste (e.g., gloves, pipette tips, weigh boats,

paper towels) in a dedicated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Collect all solutions containing Adenosine-2-carboxamide in a designated,

sealed, and chemically compatible hazardous waste container.

Labeling: Label all waste containers clearly with "Hazardous Waste," the chemical name

"Adenosine-2-carboxamide," and the approximate concentration and quantity.

Storage: Store waste containers in a designated, secure satellite accumulation area.

Final Disposal: Contact your institution's EHS office to arrange for pickup and disposal by a

licensed hazardous waste management company.

Hazard and Physicochemical Data
Quantitative toxicological and physical data for Adenosine-2-carboxamide are not available.

The table below includes data for the parent compound, Adenosine, for reference. This data

should not be directly extrapolated to Adenosine-2-carboxamide.

Property Value (for Adenosine) Data Source

Molecular Formula
C₁₁H₁₄N₆O₅ (for Adenosine-2-

carboxamide)
[4]

Molecular Weight
310.27 g/mol (for Adenosine-2-

carboxamide)
[4]

Appearance White powder (Assumed) [5]

Oral LD50 (Mouse) >20 g/kg (for Adenosine) [3]

Subcutaneous LD50 (Mouse) 39.6 µg/kg (for Adenosine) [3]

Intraperitoneal LD50 (Mouse) 500 mg/kg (for Adenosine) [3]

Skin Irritation
Irritant to skin and mucous

membranes (for Adenosine)
[3]

Eye Irritation Irritating effect (for Adenosine) [3]

Storage Temperature -20°C [4]
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Experimental Protocols and Visualizations
General Experimental Workflow: Assessing Biological
Activity
As Adenosine-2-carboxamide is a nucleoside analog, a primary experimental goal would be

to assess its interaction with adenosine receptors and its effect on downstream signaling

pathways.

Methodology:

Cell Culture: Culture a relevant cell line (e.g., HEK293 cells stably expressing a specific

human adenosine receptor subtype) under standard conditions.

Compound Preparation: Prepare a stock solution of Adenosine-2-carboxamide in a

suitable solvent (e.g., DMSO) and make serial dilutions to create a range of treatment

concentrations.

Cell Treatment: Expose the cultured cells to the various concentrations of Adenosine-2-
carboxamide for a predetermined time. Include a vehicle control and a positive control (e.g.,

Adenosine or a known receptor agonist like NECA).

Endpoint Assay (cAMP Measurement):

Lyse the cells to release intracellular contents.

Measure the concentration of cyclic AMP (cAMP), a key second messenger in adenosine

receptor signaling, using a commercially available ELISA or HTRF assay kit.

Data Analysis:

Normalize the cAMP levels to the vehicle control.

Plot the normalized cAMP levels against the log of the compound concentration.

Fit the data to a dose-response curve to determine the EC₅₀ (half-maximal effective

concentration), which quantifies the compound's potency.
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General workflow for assessing the biological activity of a novel nucleoside analog.
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Adenosine Receptor Signaling Pathway
Adenosine and its analogs mediate their effects by binding to four G protein-coupled receptor

(GPCR) subtypes: A₁, A₂ₐ, A₂ₑ, and A₃. These receptors are crucial in various physiological

processes. The primary signaling pathway involves the modulation of adenylyl cyclase (AC)

activity, which in turn regulates intracellular levels of the second messenger cyclic AMP

(cAMP).[5][6]

A₁ and A₃ Receptors: Typically couple to Gᵢ/₀ proteins, which inhibit adenylyl cyclase, leading

to a decrease in intracellular cAMP.[5]

A₂ₐ and A₂ₑ Receptors: Couple to Gₛ proteins, which stimulate adenylyl cyclase, resulting in

an increase in intracellular cAMP.[5][6]

Canonical signaling pathways of the four adenosine receptor subtypes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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